5-Amino-2,3-difluorobenzoic acid

• IUPAC Name: 5-amino-2,3-difluorobenzoic acid
• InChI: InChI=1S/C7H5F2NO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key: YQXQZKKJAITNKW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)F)F)N
• Molecular Formula: C7H5F2NO2
• DSSTOX Substance ID: DTXSID80654227
• Molecular Weight: 173.12 g/mol
• CAS RN: 874838-32-1

Description

5-Amino-2,3-difluorobenzoic acid is a chemical compound with the molecular formula C7H5F2NO2 and a molecular weight of 173.12. It is a solid substance used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5F2NO2/c8-5-2-3 (10)1-4 (6 (5)9)7 (11)12/h1-2H,10H2, (H,11,12). This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8°C.

Scientific Research Applications

Synthetic Methodology and Chemical Characterization

• The study by Nowick et al. (2000) introduced an unnatural amino acid that mimics a tripeptide β-strand and forms β-sheet-like hydrogen-bonded dimers. This compound, composed of hydrazine, 5-amino-2-methoxybenzoic acid, and oxalic acid groups, demonstrates the versatility of amino acid derivatives in synthetic peptide design Nowick et al., 2000.

• Zhang et al. (2011) reported an environmentally sustainable synthesis of 2-aminobenzothiazoles and 2-aminobenzoxazoles promoted by water. This highlights the role of similar compounds in green chemistry applications, emphasizing efficiency and environmental sustainability Zhang et al., 2011.

Pharmacological and Biological Studies

• Anderson et al. (2010) explored the transport of the photodynamic therapy agent 5-Aminolevulinic Acid, showcasing the relevance of amino acid derivatives in enhancing the delivery and efficacy of therapeutic agents Anderson et al., 2010.

• Research by Trapani et al. (2003) on the fluorinated benzothiazole analogue 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole, a compound with potent and selective antitumor properties, underscores the potential of fluorinated amino acid derivatives in cancer therapy Trapani et al., 2003.

Safety and Hazards

Safety data indicates that exposure to 5-Amino-2,3-difluorobenzoic acid should be avoided. If inhaled or ingested, medical attention should be sought immediately. In case of skin or eye contact, the area should be washed with plenty of water and a doctor should be consulted. The compound should be handled with personal protective equipment, including chemical impermeable gloves.

Mechanism of Action

Target of Action

• Unfortunately, specific information about the exact target remains limited in the available literature .

Mode of Action

• These changes could lead to downstream effects, altering cellular processes .

Biochemical Pathways

• Further research is needed to elucidate specific pathways affected by 5-Amino-2,3-difluorobenzoic acid .

Pharmacokinetics

The compound’s absorption occurs primarily through passive diffusion in the gastrointestinal tract. It distributes throughout the body, potentially crossing the blood-brain barrier. Metabolism pathways are unclear, but hepatic enzymes likely play a role. Renal excretion eliminates the compound from the body. Factors like solubility, stability, and protein binding influence bioavailability .

Result of Action

• Specific outcomes depend on the context and the target protein .

Action Environment

• Storage conditions (e.g., temperature, light exposure) impact its shelf life .